A drug delivery system obtained by hot-melt processing of zein plasticized by a pharmaceutically active ionic liquid†
Journal of Materials Chemistry B Pub Date: 2020-04-24 DOI: 10.1039/D0TB00326C
Abstract
Zein-based filaments containing 20 weight% [Lidocainium][Ibuprofenate] used as a doubly Active Pharmaceutical Ingredient–Ionic Liquid (API–IL) were obtained by extrusion at 130 °C. The plasticizing effect of the active ingredient on the zein amorphous matrix was assessed by differential scanning calorimetry, with a decrease in the glass transition temperature (Tg) from 77 °C, for the raw zein, to 53 °C. After storage under standard conditions (relative humidity 59%, 20 °C) the extrudates were rigid, with a high storage modulus (E′) of about 3 GPa at ambient temperature. They had a main mechanical relaxation (Tα) beginning at 55 °C, leading to their flowing at temperatures above 130 °C, as determined by dynamic mechanical analysis, with E′ below 1 MPa and tan δ above 1. Their structure was evaluated by wide angle X-ray scattering and NMR analysis was used to evaluate the API–IL stability after thermomechanical processing. Release experiments performed under simulated physiological conditions on filaments evidenced a release of 85% after 7 days immersion. These results demonstrate the advantage of using an API–IL as plasticizer of a resorbable biopolymer. The resulting material can be shaped by a continuous thermomechanical process and used as a drug delivery system.
![Graphical abstract: A drug delivery system obtained by hot-melt processing of zein plasticized by a pharmaceutically active ionic liquid](http://scimg.chem960.com/usr/1/D0TB00326C.jpg)
![A drug delivery system obtained by hot-melt processing of zein plasticized by a pharmaceutically active ionic liquid†](https://scimg.chem960.com/usr/1/D0TB00326C.jpg)
Recommended Literature
- [1] Cumulative indexes
- [2] 1,4-Bis(1,3-dioxo-2-indenylidene)cyclohexane: polymorphism, gas phase oxidation and enol form mediated radical formation in the solid state†
- [3] Uptake and depuration of carbon- and boron nitride-based nanomaterials in the protozoa Tetrahymena thermophila†
- [4] Color controllable smart white lighting based on various device architectures of electrically driven quantum-dot light-emitting diodes†
- [5] Synthesis of iron(ii), manganese(ii) cobalt(ii) and ruthenium(ii) complexes containing tridentate nitrogenligands and their application in the catalytic oxidation of alkanes†
- [6] Serum-based ATR-FTIR spectroscopy combined with multivariate analysis for the diagnosis of pre-diabetes and diabetes
- [7] Statistical aspects of chemisorption
- [8] Chiral separation and enantioselective degradation of trichlorfon enantiomers in mariculture pond water†
- [9] Targeted nanoparticles in imaging: paving the way for personalized medicine in the battle against cancer
- [10] Hierarchical TiO2 nanonetwork–porous Ti 3D hybrid photocatalysts for continuous-flow photoelectrodegradation of organic pollutants†